6-(3-Chloro-2-methylphenyl)-2,4,7-trimethylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-(3-chloro-2-methylphenyl)-2,4,7-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C17H16ClN5O2/c1-9-8-22-13-14(20(3)17(25)21(4)15(13)24)19-16(22)23(9)12-7-5-6-11(18)10(12)2/h5-8H,1-4H3
• InChI Key: VEHXGVYHVBHVMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1C4=C(C(=CC=C4)Cl)C)N(C(=O)N(C3=O)C)C
• Molecular Formula: C17H16ClN5O2
• Molecular Weight: 357.8 g/mol
• CAS No.: 876901-60-9

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

While specific synthesis methods for “6-(3-Chloro-2-methylphenyl)-2,4,7-trimethylpurino[7,8-a]imidazole-1,3-dione” are not available, similar compounds such as 2-(5-butyl-3-chloro-1-substituted-1H-pyrrol-2-yl)-1H-benzo[d]imidazole have been synthesized and evaluated for antitumor activity against HeLa cancer cell line.

Molecular Structure Analysis

The compound likely contains fragments similar to the natural heterocycles purines and pyrimidines. Nitrogen-containing heterocyclic compounds are the basis of many natural and synthetic biologically active substances.

Future Directions

The medicinal properties of imidazole have to be explored in the near future for the treatment of various pathological conditions. There is a great importance of heterocyclic ring containing drugs.